MCL1
Target Description
Myeloid Cell Leukemia 1 (MCL1) is an anti-apoptotic BCL-2 family protein crucial for cell survival, particularly in various cancers. Its overexpression is frequently observed in hematological malignancies and solid tumors, conferring resistance to chemotherapy and promoting tumor progression. MCL1 inhibition represents a significant therapeutic strategy to induce apoptosis in cancer cells, making it a highly attractive drug target for novel anti-cancer therapies.
Related Compounds
去氢丹参新酮
1,2-Didehydromiltirone
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1,3,6-三没食子酰葡萄糖
1,3,6-Trigalloylglucose
CAS: 18483-17-5
1,8-二羟基蒽醌
1,8-Dihydroxyanthraquinone
CAS: 117-10-2
白绵马素AA
Albaspidin AA
CAS: 3570-40-9
细辛脂素
L-Asarinin
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苍术素
Atractylodin
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橙黄决明素
Aurantioobtusin
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细辛脂素
Asarinin
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1,2,3,4,6-O-五没食子酰葡萄糖
1,2,3,4,6-Pentagalloylglucose
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10-羟基喜树碱
10-Hydroxycamptothecin
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醋酸棉酚
Acetate gossypol
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左旋紫草素
Alkannin
CAS: 517-88-4
马兜铃酸B
Aristolochic Acid B
CAS: 475-80-9
Tunicoidine A
Tunicoidine A
CAS: 1415979-39-3
Pseudostellarin B
Pseudostellarin B
CAS: 156430-21-6
呋喃天竺葵酮B
Furopelargone B
CAS: 1143-46-0
Naphthisoxazol A
Naphthisoxazol A
CAS: 1073243-42-1
白花前胡内酯
cis-Khellactone
CAS: 15645-11-1
4-脱氧伏波醇
4-Deoxyphorbol
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乌心石内酯(含笑内酯)
Micheliolide
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Kauniolide
Kauniolide
CAS: 81066-45-7
急性淋巴性白血病
Acute Lymphoblastic Leukemia
动脉粥样硬化
Atherosclerosis
阿尔茨海默病
Alzheimer's Disease
淋巴瘤
Lymphoma
细菌感染
Bacterial Infection
霍奇金淋巴瘤
Hodgkin Lymphoma
2型糖尿病
Type 2 Diabetes Mellitus
病毒性疾病
Viral disease
骨质疏松
Osteoporosis
慢性骨髓增生性疾病
Chronic Myeloproliferative Disorder
急性冠状动脉综合征
Acute Coronary Syndrome
抗肿瘤
Antitumor
白血病
Leukemia